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Compound of Interest

Compound Name:
3-Butyl-5,7a-

dihydroisobenzofuran-1(4H)-one

Cat. No.: B13115944

Get Quote

Executive Summary
3-n-Butylphthalide (NBP) represents a distinct class of neuroprotective agents derived from

Apium graveolens (celery seeds) and Ligusticum chuanxiong. Unlike Edaravone, which

functions primarily as a potent free radical scavenger, NBP operates via a multi-target

mechanism involving mitochondrial protection, microcirculatory enhancement, and anti-

inflammatory pathways. This guide evaluates NBP’s superiority in "broad-spectrum"

neuroprotection against the "precision" antioxidant mechanism of Edaravone.
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Feature 3-n-Butylphthalide (NBP) Edaravone

Drug Class
Multi-target Neuroprotectant /

Phthalide Derivative

Free Radical Scavenger /

Antioxidant

Primary Mechanism
Mitochondrial preservation,

Microcirculation improvement

Scavenging hydroxyl radicals (

OH)

Key Indication
Acute Ischemic Stroke (AIS),

ALS (Investigational)

Acute Ischemic Stroke (AIS),

ALS (Approved)

Bioavailability
High (Lipophilic), extensive

metabolism

Low (IV administration

required)

Metabolism
CYP450 (extensive

hydroxylation)
Glucuronidation (Phase II)

Chemical Identity & Structural Logic[1]
The Product: 3-n-Butylphthalide (NBP)[2][3][4][5][6][7][8]
[9][10]

IUPAC Name: 3-butyl-1(3H)-isobenzofuranone

Structural Insight: The phthalide core (benzene ring fused to a

-lactone) is essential for lipophilicity and blood-brain barrier (BBB) penetration. The n-butyl
side chain dictates hydrophobic interactions with mitochondrial targets.

Note on "Dihydro" Variants: The user-specified dihydro- nomenclature likely refers to

Senkyunolide A (4,5-dihydro-NBP) or Ligustilide. These analogs lack the aromatic stability of

NBP, making them prone to oxidation and polymerization, which limits their standalone

pharmaceutical viability compared to the stable NBP core.

The Comparator: Edaravone[11][12]
IUPAC Name: 3-methyl-1-phenyl-2-pyrazolin-5-one[1]
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Structural Insight: A pyrazolone derivative that exists in keto-enol tautomers. The enol form

donates an electron to neutralize free radicals, sacrificing itself to prevent lipid peroxidation.

Mechanism of Action: Multi-Target vs. Single-Target
Expert Insight: In drug development, Edaravone is the "sniper" targeting oxidative stress burst

during reperfusion. NBP is the "engineer" repairing the infrastructure (mitochondria and

vessels).

NBP Signaling Pathways
NBP exerts its effects through three synergistic pathways:

Mitochondrial Preservation: Inhibits the opening of the Mitochondrial Permeability Transition

Pore (mPTP), preserving ATP synthesis and preventing Cytochrome C release.

Anti-Inflammation: Downregulates the NF-

B pathway, reducing TNF-

and IL-1

release from microglia.

Microcirculation: Increases nitric oxide (NO) levels in endothelium and inhibits platelet

aggregation (via 5-HT release inhibition).

Visualization of Mechanisms
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Caption: NBP acts as a pleiotropic modulator, simultaneously inhibiting mitochondrial

apoptosis, suppressing neuroinflammation, and enhancing cerebral perfusion.

Efficacy & Performance Data
Clinical Efficacy (Ischemic Stroke)
Data synthesized from Phase III trials (NBP) and post-marketing surveillance (Edaravone).
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Metric
NBP (Soft
Capsule/Injection)

Edaravone
(Injection)

Interpretation

Primary Endpoint

Improvement in

NIHSS score >4

points

Improvement in

functional outcome

(mRS)

NBP shows stronger

impact on neurological

deficit recovery.

Time Window
Effective up to 48

hours post-stroke

Strict 24-hour window

(optimal <6h)

NBP offers a wider

therapeutic window,

critical for delayed

hospital admissions.

90-Day Outcome
mRS 0-1 in ~45-50%

of patients

mRS 0-1 in ~35-40%

of patients

NBP demonstrates

superior long-term

functional

independence.

ALS Progression

Slows functional

decline

(Investigational)

Slows functional

decline (Approved)

Edaravone is the

established standard

for ALS; NBP is

emerging.

Preclinical Data: Infarct Volume Reduction (MCAO
Model)

NBP (15 mg/kg): Reduces infarct volume by ~40-50% when administered 2 hours post-

occlusion.

Edaravone (3 mg/kg): Reduces infarct volume by ~30-40%; efficacy drops significantly if

administered >3 hours post-occlusion.

Experimental Protocols
To validate the "Product" (NBP or its dihydro-analogs) against the "Class" (Edaravone), the

following self-validating protocol is recommended.
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Protocol: Comparative Efficacy in MCAO (Middle
Cerebral Artery Occlusion)
Objective: Quantify neuroprotection via infarct volume and neurological score.[1]

Animal Model: Adult male Sprague-Dawley rats (250-300g).

Induction: Transient MCAO (90 mins occlusion) using a silicon-coated monofilament.

Grouping (n=12/group):

Group A: Vehicle (Corn oil, oral / Saline, IV).

Group B: NBP (60 mg/kg, Oral Gavage) - Administered at reperfusion onset.

Group C: Edaravone (3 mg/kg, IV Tail Vein) - Administered at reperfusion onset.

Assessment (24h post-reperfusion):

Neurological Deficit: Use Longa Score (0-4 scale).

Infarct Volume: TTC Staining (2,3,5-triphenyltetrazolium chloride).

Step: Slice brain (2mm), incubate in 2% TTC at 37°C for 20 min.

Validation: Normal tissue = Red; Infarct = White.

Biochemical Validation (Mechanism Check):

Homogenize penumbral tissue.

Measure MDA (Malondialdehyde): Marker of lipid peroxidation (Edaravone should lower

this most).

Measure ATP Levels: Marker of mitochondrial function (NBP should restore this most).

Safety & Pharmacokinetics
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Parameter 3-n-Butylphthalide (NBP) Edaravone

Metabolism

Extensive hepatic metabolism

(CYP450). Major metabolites:

10-keto-NBP, 3-hydroxy-NBP.

[2][3]

Rapid renal excretion (t1/2 ~

5.4 hours).

Hepatotoxicity

Moderate Risk. Transient

ALT/AST elevation observed.

Requires liver function

monitoring.

Low Risk. Rare cases of acute

renal failure.

Drug Interactions
Potential interaction with CYP

substrates.
Minimal CYP interaction.

Adverse Events

Gastrointestinal discomfort

(oral), mild transaminase

elevation.

Injection site reaction,

hypersensitivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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